Cas no 1805338-52-6 (3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805338-52-6
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4810499
• Update Time: 2025-10-21

3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-2-5-1-4(3-14)6(12)7(13-5)8(10)11/h1,3,8H,2,12H2
• InChI Key： LFNDBNODLRUIOD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C=O)=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

The compound 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805338-52-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure is characterized by a pyridine ring with multiple substituents, including an amino group, a bromomethyl group, a difluoromethyl group, and a carboxaldehyde moiety. These functional groups impart unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of pyridine derivatives in drug design, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The 3-amino group in this compound is known to enhance solubility and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the bromomethyl group introduces electrophilic character, which can be exploited in click chemistry reactions to synthesize larger molecular frameworks. The difluoromethyl group contributes to the molecule's stability and lipophilicity, while the carboxaldehyde moiety serves as a reactive site for further functionalization.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have demonstrated that 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde can act as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks have potential applications in gas storage, catalysis, and energy storage due to their high surface area and tunable pore structures. The bromomethyl group plays a critical role in facilitating the formation of covalent bonds during the synthesis of these materials.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent studies have indicated that it can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to bind to DNA through intercalation or other non-covalent interactions makes it a candidate for anti-cancer drug development.

The synthesis of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic substitution reactions to introduce the bromomethyl group and fluorination reactions to install the difluoromethyl substituent. The final step involves oxidation to form the carboxaldehyde group, which is typically achieved using oxidizing agents such as KMnO4 or PCC under controlled conditions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, its application in controlled settings minimizes exposure risks. Regulatory agencies have established guidelines for handling and disposing of such compounds to ensure environmental safety.

In conclusion, 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805338-52-6) is a versatile compound with significant potential in both therapeutic and material science applications. Its unique structure enables diverse chemical transformations and interactions with biological systems. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.